Cas no 189098-29-1 ((6R,7S)-2-Acetyl-2-azabicyclo[2.2.1]hept-5-en-3-one)

• Product Name: (6R,7S)-2-Acetyl-2-azabicyclo[2.2.1]hept-5-en-3-one
• CAS No: 189098-29-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 66365
• PubChem ID: 11355578
• Update Time: 2025-04-18

(6R,7S)-2-Acetyl-2-azabicyclo[2.2.1]hept-5-en-3-one Chemical and Physical Properties

Names and Identifiers

• (6R,7S)-2-Acetyl-2-azabicyclo[2.2.1]hept-5-en-3-one
• 3-acetyl-3-azabicyclo[2.2.1]hept-5-en-2-one
• (-)-2-acetyl-2-azabicyclo[2.2.1]hept-5-en-3-one
• (1R,4S)-2-acetyl-2-azabicyclo[2.2.1]hept-5-ene-3-one
• (1R,4S)-2-acetyl-2-azabicyclo<2.2.1>hept-5-en-3-one
• 2-Azabicyclo[2.2.1]hept-5-en-3-one,2-acetyl
• (1R,4S)-2-acetyl-2-aza-bicyclo[2.2.1]hept-5-en-3-one
• (6R,7S)-2-ACETYL-2-AZA-BICYCLO[2.2.1]HEPT-5-EN-3-ONE
• (1R,4S)-2-Acetyl-2-azabicyclo[2.2.1]heptan-5-en-3-one
• 2-Azabicyclo[2.2.1]hept-5-en-3-one, 2-acetyl-, (1R,4S)- (9CI)
• 189098-29-1
• 2-acetyl-2-azabicyclo[2.2.1]hept-5-en-3-one
• (+/-)-2-Acetyl-2-azabicyclo [2.2.1]hept-5-en-3-one
• ZUMZWQHPSXZHBQ-UHFFFAOYSA-N
• 162307-09-7
• DTXSID00463257
• J-500358
• EN300-7733595
• (+/-)-2-acetyl-2-azabicyclo[2.2.1]hept-5-en-3-one
• 2-Azabicyclo[2.2.1]hept-5-en-3-one, 2-acetyl-
• SCHEMBL4994322

• Inchi： 1S/C8H9NO2/c1-5(10)9-7-3-2-6(4-7)8(9)11/h2-3,6-7H,4H2,1H3
• InChI Key： ZUMZWQHPSXZHBQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C2)N1C(C)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 0

Experimental Properties

• Density: 1.288
• Boiling Point: 287.6 °C at 760 mmHg
• Flash Point: 135.1 °C
• Refractive Index: 1.565
• PSA: 37.38000
• LogP: 0.25770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines